3-methyl-5-oxo-N-(4-(N-(thiazol-2-yl)sulfamoyl)phenyl)-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: 3-methyl-5-oxo-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C17H13N5O4S3/c1-10-9-28-17-19-8-13(15(24)22(10)17)14(23)20-11-2-4-12(5-3-11)29(25,26)21-16-18-6-7-27-16/h2-9H,1H3,(H,18,21)(H,20,23)
• InChI Key: HXPDYDZSUJTNKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC2=NC=C(C(=O)N12)C(=O)NC3=CC=C(C=C3)S(=O)(=O)NC4=NC=CS4
• Molecular Formula: C17H13N5O4S3
• Molecular Weight: 447.5 g/mol

Description

3-methyl-5-oxo-N-(4-(N-(thiazol-2-yl)sulfamoyl)phenyl)-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C17H13N5O4S3 and its molecular weight is 447.5. The purity is usually 95%.
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Scientific Research Applications

• Chemical Reactions and Structural Analysis :

  • Reactions of certain maleimides with substituted thiouracils have been studied, leading to pyrrolothiazolopyrimidinetriones and thiazolopyrimidine derivatives (Volovenko, Dubnina, & Chernega, 2004).
  • Synthesis processes involving thiazolo[3,2-a]pyrimidines and related compounds have been explored, highlighting various cyclization and substitution reactions (Haiza, Assiery, Mostafa, & El-Reedy, 2000).
  • Studies on the synthesis of functionalized imidazo[2,1‐b]thiazoles and thiazolo[3,2‐a]pyrimidines emphasize the reaction of carboxylic acids with amines and the subsequent formation of amide derivatives (Peterlin-Mašič, Malešič, Breznik, & Krbavčič, 2000).

• Biological Activities and Applications :

  • Research on N,5-Diaryl-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide hydrochlorides has revealed antimicrobial activities of some synthesized compounds (Gein, Zamaraeva, Buzmakova, Odegova, & Gein, 2015).
  • The preparation of related compounds has shown biocidal properties against various bacteria and fungi, indicating their potential in antimicrobial applications (Youssef, Abbady, Ahmed, & Omar, 2011).
  • A study on the structural modifications of thiazolo[3, 2-a]pyrimidines provides insights into their conformational features, which could be crucial for designing drugs with specific biological activities (Nagarajaiah & Begum, 2014).

Future Directions

The future directions for research on thiazolyl-pyrazole derivatives could involve further exploration of their biological activities and potential applications in drug development. The biological profiles of these new generations of thiazole would represent a productive matrix for further advancement of better anticancer specialists.